Cas no 1314402-16-8 (tert-Butyl (3aR,7aR)-3a-(aminomethyl)hexahydrofuro[3,2-c]pyridine-5(4H)-carboxylate)

• Product Name: tert-Butyl (3aR,7aR)-3a-(aminomethyl)hexahydrofuro[3,2-c]pyridine-5(4H)-carboxylate
• CAS No: 1314402-16-8
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 4583393
• Update Time: 2023-08-10

tert-Butyl (3aR,7aR)-3a-(aminomethyl)hexahydrofuro[3,2-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3aR,7aR)-3a-(aminomethyl)hexahydrofuro[3,2-c]pyridine-5(4H)-carboxylate
• tert-Butyl rel-(3aR,7aR)-3a-(aminomethyl)hexahydrofuro[3,2-c]pyridine-5(4H)-carboxylate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-4-10-13(8-14,9-15)5-7-17-10/h10H,4-9,14H2,1-3H3/t10-,13-/m1/s1
• InChI Key： LKNFJEVZWUATFS-ZWNOBZJWSA-N
• SMILES： O1CC[C@@]2(CN)CN(C(=O)OC(C)(C)C)CC[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8